lithium(1+) 1,6-naphthyridine-7-carboxylate
Overview
Description
Lithium(1+) 1,6-naphthyridine-7-carboxylate is a compound that belongs to the class of naphthyridines, which are nitrogen-containing heterocyclic compounds.
Preparation Methods
The synthesis of lithium(1+) 1,6-naphthyridine-7-carboxylate typically involves the reaction of 1,6-naphthyridine-7-carboxylic acid with lithium hydroxide or lithium carbonate. The reaction is usually carried out in an aqueous or organic solvent under controlled temperature and pH conditions to ensure the complete formation of the lithium salt . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.
Chemical Reactions Analysis
Lithium(1+) 1,6-naphthyridine-7-carboxylate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the reactions. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Lithium(1+) 1,6-naphthyridine-7-carboxylate has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of lithium(1+) 1,6-naphthyridine-7-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, its anticancer activity may involve the inhibition of specific enzymes involved in cell proliferation and survival . The exact molecular targets and pathways involved can vary depending on the specific application and biological context.
Comparison with Similar Compounds
Lithium(1+) 1,6-naphthyridine-7-carboxylate can be compared with other similar compounds, such as:
1,5-Naphthyridine derivatives: These compounds have a similar structure but differ in the position of the nitrogen atoms in the ring system.
1,8-Naphthyridine derivatives: These compounds also have a similar structure but with different biological activities and applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium(1+) 1,6-naphthyridine-7-carboxylate can be achieved through a one-pot reaction of 1,6-naphthyridine-7-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "1,6-naphthyridine-7-carboxylic acid", "Lithium hydroxide", "Suitable solvent (e.g. ethanol)" ], "Reaction": [ "Dissolve 1,6-naphthyridine-7-carboxylic acid in the suitable solvent.", "Add lithium hydroxide to the solution and stir at room temperature for several hours.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with cold water and dry under vacuum to obtain lithium(1+) 1,6-naphthyridine-7-carboxylate as a white solid." ] } | |
CAS No. |
2639437-70-8 |
Molecular Formula |
C9H5LiN2O2 |
Molecular Weight |
180.1 |
Purity |
95 |
Origin of Product |
United States |
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